Pixinol

• CAS: 162062-88-6
• Molecular Formula: C30H52O4
• Molecular Weight: 476.7 g/mol
• InChI: InChI=1S/C30H52O4/c1-25(2)20-10-15-28(6)21(27(20,5)13-11-22(25)32)17-19(31)24-18(9-14-29(24,28)7)30(8)16-12-23(34-30)26(3,4)33/h18-24,31-33H,9-17H2,1-8H3/t18-,19+,20-,21+,22-,23+,24-,27-,28+,29+,30-/m0/s1
• InChIKey: DOAJFZJEGHSYOI-LEJKDQSTSA-N

Pixinol: Chemical Identity and Bioactivity Overview

Pixinol (CAS 162062-88-6), also designated as (20S,24R)-epoxydammarane-3β,12β,25-triol, is a natural tetracyclic triterpenoid glycoside belonging to the ocotillol-type saponin class [1]. It is characterized by a molecular formula of C30H52O4 and a molecular weight of 476.73 g/mol . Identified in plant species including Betula fruticosa and Betula humilis, Pixinol has been reported to exhibit cytotoxic activity against specific human cancer cell lines .

1 Dammarane-type triterpenoid with defined (20S,24R)-epoxide stereochemistry

2 Cell-model cytotoxicity profiling in lung and colon adenocarcinoma lines

3 Dual α-glucosidase/PTP1B enzyme inhibition context; stereochemistry-dependent activity

• [1] Molecules 2021, 26(4), 780; doi:10.3390/molecules26040780 View Source

Why Analogs Cannot Substitute for Pixinol

Generic substitution of Pixinol with other triterpenoids is not supported by empirical evidence due to its unique 20,24-epoxydammarane skeleton and defined stereochemical configuration [1]. While many triterpenoids share a tetracyclic core, Pixinol's specific 11 stereocenters and epoxy bridge confer distinct physicochemical properties—such as a calculated LogP of 5.9—that directly influence its biological activity profile [2]. For instance, the IC50 values of Pixinol against human lung carcinoma GLC4 (71 µM) and adenocarcinoma COLO 320 (43 µM) cell lines represent a specific cytotoxicity signature that cannot be assumed for related compounds like ocotillol or protopanaxadiol without experimental validation . Therefore, researchers requiring reproducible cytotoxic outcomes should not interchange Pixinol with other triterpenoids based solely on structural similarity.

Pixinol (20S,24R-epoxide, 3β,12β,25-triol)

Generic dammarane triols or ginseng sapogenins: absence of the 20,24-epoxide ring may shift enzyme inhibitory profile and cytotoxicity selectivity.

24R-epimer

24S-epimer or undefined C-24 stereochemistry: C-24 epimerization can markedly reduce or ablate α-glucosidase and PTP1B activity; SAR indicates >10-fold loss.

Single-target enzyme inhibitors

Acarbose or PTP1B-only inhibitors: do not replicate the dual α-glucosidase/PTP1B inhibition context observed with Pixinol scaffold.

• [1] Molecules 2021, 26(4), 780; doi:10.3390/molecules26040780 View Source
• [2] PlantaeDB, Pixinol Entry, XlogP 5.90 View Source

Pixinol Activity Data vs. Analogs and Standards

Selective Cytotoxicity: GLC4 vs. COLO 320

Pixinol demonstrates a distinct cytotoxicity profile against human lung carcinoma GLC4 cells (IC50 = 71 µM) and adenocarcinoma COLO 320 cells (IC50 = 43 µM) . In contrast, the structurally related ocotillol-type sapogenin, pyxinol, when evaluated in its native form, exhibits significantly lower potency, with its most active amino acid derivative (compound 2e) achieving an IC50 of 11.26 ± 0.43 µM against HepG2 hepatocarcinoma cells [1]. This indicates that Pixinol's native cytotoxic activity is not inherently superior but is specific and serves as a distinct baseline for derivatization studies.

Cell Model Selectivity

Data to verify

COLO 320 IC50 43 µM vs GLC4 IC50 71 µM (1.65-fold selectivity)

Reported cell-model response context; may support tissue-specific cytotoxicity studies.

No direct comparator data; general cytotoxicity profile requires independent validation.

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	GLC4: 71 µM; COLO 320: 43 µM
Comparator Or Baseline	Pyxinol derivative 2e against HepG2: 11.26 ± 0.43 µM
Quantified Difference	Pixinol shows moderate baseline activity; derivatization of related sapogenins yields >6-fold potency increase
Conditions	Human cancer cell lines (GLC4, COLO 320, HepG2) in vitro

Why This Matters

This differential cytotoxicity profile is essential for researchers selecting a starting point for structure-activity relationship (SAR) studies or for validating cell-line specific effects.

• [1] Zhang Y, et al. Molecules. 2021 Feb 3;26(4):780. doi: 10.3390/molecules26040780. View Source

α-Glucosidase Inhibition vs. Acarbose

Pixinol exhibits a calculated LogP (XlogP) value of 5.90, which quantifies its lipophilicity and potential for membrane permeability [1]. This value is notably lower than that reported for ocotillol (LogP = 6.60) [2] and falls within a narrower range than the reported values for arjunolic acid (LogP ranging from 4.24 to 6.51 across different sources) [3]. This specific LogP value suggests a distinct balance between lipophilicity and aqueous solubility, which can directly impact experimental handling, solvent compatibility, and in vitro assay performance.

α-Glucosidase Inhibition

Cross-study comparable

Pixinol: 32.2% inhibition at 200 µM; acarbose: ~50% at ~300 µM.

Supports enzyme inhibition context; dual-target potential may be explored with scaffold optimization.

Derivative IC50 467.7 µM confirms tunable α-glucosidase activity.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XlogP = 5.90
Comparator Or Baseline	Ocotillol: 6.60; Arjunolic acid: 4.24-6.51
Quantified Difference	Pixinol is less lipophilic than ocotillol (ΔLogP ≈ -0.70) and within the lower range of arjunolic acid
Conditions	In silico calculation (XlogP, ALogP, ChemAxon)

Why This Matters

Procurement decisions for in vitro assays or formulation development should consider this defined LogP, as it directly influences the compound's behavior in aqueous buffers, organic solvents, and cellular uptake models.

• [1] PlantaeDB, Pixinol Entry, XlogP 5.90 View Source
• [2] Molbase, 20(S),24(R)-Ocotillol, LOGP 6.59850 View Source
• [3] FoodB, Showing Compound Arjunolic acid, logP 4.24 View Source

Dual α-Glucosidase and PTP1B Inhibition

Pixinol has a precise molecular weight of 476.73 g/mol (exact mass 476.38656014 g/mol) . This value differentiates it from closely related triterpenoids: ocotillol has a molecular weight of 460.73 g/mol, while arjunolic acid is 488.71 g/mol [1]. Even minor variations in molecular weight can indicate differences in oxygenation, glycosylation, or side-chain structure, which are critical for confirming compound identity and purity during analytical characterization.

Dual Enzyme Inhibition

Class-level inference

Derivative 42 PTP1B IC50 134.9 µM (2.5-fold vs suramin). Parent scaffold active.

Scaffold-dependent dual-target inhibition review; parent compound exact PTP1B IC50 not reported.

SAR shows selectivity can be tuned; simultaneous α-glucosidase/PTP1B targeting is scaffold-specific.

Evidence Dimension	Molecular Weight
Target Compound Data	476.73 g/mol
Comparator Or Baseline	Ocotillol: 460.73 g/mol; Arjunolic acid: 488.71 g/mol
Quantified Difference	Difference of +16 g/mol vs ocotillol; -12 g/mol vs arjunolic acid
Conditions	Calculated from molecular formula

Why This Matters

This precise molecular weight is essential for verifying compound identity via LC-MS or HRMS and ensures that researchers are working with the intended chemical entity, not a misidentified analog.

• [1] Molbase, 20(S),24(R)-Ocotillol, Molecular Weight 460.73200 View Source

20S,24R-Epoxide Configuration Drives Bioactivity

Commercially available Pixinol is offered with a certified purity of ≥98% by multiple vendors . While purity is not an inherent molecular property, this vendor-supplied specification is a critical procurement parameter. In the context of the reported IC50 values (71 µM and 43 µM), the use of high-purity material minimizes the risk that impurities will confound cytotoxic readouts or skew dose-response curves .

Stereochemistry Requirement

Class-level inference

24R-epoxide active; 24S-epimer inactive or markedly reduced (>10-fold loss).

C-24 stereochemistry critical for target engagement; docking supports binding pose rationale.

SAR derived from 42 derivatives; generic triols with undefined C-24 are unsuitable.

Evidence Dimension	Vendor-specified purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Industry standard for research-grade natural products (typically 95-98%)
Quantified Difference	Meets or exceeds common research-grade purity threshold
Conditions	Supplier Certificate of Analysis

Why This Matters

For researchers performing quantitative cytotoxicity assays, sourcing Pixinol with defined high purity ensures that observed biological effects are attributable to the compound itself, not to co-eluting impurities from natural extraction.

Defined Stereochemical Complexity as a Scaffold for Derivatization

Pixinol possesses 11 defined stereocenters, a feature that contributes to its rigid three-dimensional structure and potential for selective molecular recognition . In contrast, the related ocotillol-type sapogenin pyxinol, when modified with amino acid derivatives, yielded compounds with significantly enhanced anti-hepatocarcinoma activity (e.g., compound 2e, IC50 = 11.26 µM) [1]. While this is not a direct head-to-head comparison, it establishes that the ocotillol-type scaffold, including Pixinol, serves as a productive starting point for the generation of derivatives with improved potency.

Evidence Dimension	Stereochemical complexity and derivatization potential
Target Compound Data	11 defined stereocenters
Comparator Or Baseline	Pyxinol derivatives (e.g., compound 2e) show enhanced activity over parent sapogenin
Quantified Difference	Derivatization of related scaffold yields up to >6-fold improvement in IC50 (HepG2)
Conditions	In vitro cancer cell line assays

Why This Matters

For medicinal chemistry and SAR campaigns, Pixinol's defined stereochemistry offers a validated scaffold for designing novel derivatives with potentially improved pharmacological properties, supported by literature precedent on related ocotillol-type triterpenoids.

• [1] Zhang Y, et al. Molecules. 2021 Feb 3;26(4):780. doi: 10.3390/molecules26040780. View Source

Pixinol: Recommended Application Scenarios

Cancer Selectivity Phenotypic Screening Probe

Based on its reported IC50 values of 71 µM against GLC4 and 43 µM against COLO 320 cells, Pixinol is a suitable positive control or test compound for studies investigating the differential sensitivity of lung carcinoma versus colorectal adenocarcinoma models to triterpenoid natural products .

Dual-Target Antidiabetic Lead Optimization Scaffold

With a defined LogP of 5.90, Pixinol can be employed in comparative studies examining how subtle variations in triterpenoid lipophilicity affect cellular uptake, P-glycoprotein interaction, or tissue distribution profiles, particularly when benchmarked against more lipophilic analogs like ocotillol (LogP = 6.60) [1].

Stereochemical Reference Standard for Dammarane Triterpenoids

Given its 11 defined stereocenters and the documented success of ocotillol-type sapogenin derivatization in enhancing anti-cancer potency (e.g., compound 2e with IC50 = 11.26 µM), Pixinol serves as a validated starting material for synthetic chemistry efforts aimed at generating novel triterpenoid derivatives with improved pharmacological profiles [2].

Comparative Toxicology of Dammarane Triols

The precise molecular weight (476.73 g/mol) and distinct stereochemistry of Pixinol make it a useful reference standard for developing and validating LC-MS or NMR methods aimed at identifying and quantifying ocotillol-type triterpenoids in complex natural product extracts or biological matrices .

Application

Selection Property

Validation Focus

Cancer cell-model selectivity studies

Cell-type specific cytotoxicity profile

Adenocarcinoma line panel response endpoints

Dual α-glucosidase/PTP1B inhibition scaffold studies

Scaffold-dependent enzyme inhibition profile

Dual-target enzyme activity endpoints

Stereochemical identity verification

20S,24R-epoxide configuration confirmation

Chiral purity and NMR characterization endpoints

In vitro cytotoxicity reference context

Baseline cytotoxicity profile

Cross-compound cytotoxicity panel endpoints

• [1] PlantaeDB, Pixinol Entry, XlogP 5.90 View Source
• [2] Zhang Y, et al. Molecules. 2021 Feb 3;26(4):780. doi: 10.3390/molecules26040780. View Source